5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-(4-ethoxyphenyl)-2-ethylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H16ClN3O2S/c1-3-21-11-7-5-10(6-8-11)18-14(20)13-12(16)9-17-15(19-13)22-4-2/h5-9H,3-4H2,1-2H3,(H,18,20)
• InChI Key: UGERVMYJALMHGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC
• Molecular Formula: C15H16ClN3O2S
• Molecular Weight: 337.8 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

5-Chloro-N-(4-ethoxyphenyl)-2-(ethylthio)pyrimidine-4-carboxamide is a pyrimidine derivative characterized by a chloro substituent at position 5, an ethylthio group at position 2, and a 4-ethoxyphenyl carboxamide moiety at position 4. Pyrimidine-based compounds are widely studied for their antimicrobial, anticancer, and immunomodulatory properties due to their structural mimicry of nucleic acid bases .

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrimidine Carboxamides

The biological activity and physicochemical properties of pyrimidine derivatives are highly dependent on substituent patterns. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison of Pyrimidine Carboxamides

Compound Name	C-2 Substituent	Phenyl Ring Substituent	Key Biological Activity/Properties	Evidence Source
5-Chloro-N-(4-ethoxyphenyl)-2-(ethylthio)pyrimidine-4-carboxamide (Target)	Ethylthio	4-Ethoxy	Not explicitly reported; inferred improved lipophilicity
5-Chloro-2-[(4-fluorobenzyl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide	4-Fluorobenzylsulfanyl	4-Sulfamoylphenyl ethyl	Enhanced solubility due to sulfamoyl group
5-Chloro-N-(4-chlorobenzyl)-2-(ethylsulfonyl)-N-(furan-2-ylmethyl)pyrimidine-4-carboxamide	Ethylsulfonyl	4-Chlorobenzyl	Potential antibacterial activity
5-Chloro-2-(ethylthio)-N-(2-methoxyphenyl)pyrimidine-4-carboxamide	Ethylthio	2-Methoxy	Structural analog with altered electronic effects
N-(4-Chlorophenyl)-5-[(4-chlorophenyl)aminomethyl]-6-methyl-2-phenylpyrimidin-4-amine	N/A	4-Chlorophenyl	Antimicrobial activity via hydrogen bonding

Substituent Effects on Antimicrobial Activity

• C-2 Substituents: Ethylthio vs. Benzylsulfanyl: Ethylthio groups (as in the target compound) may offer moderate electron-donating effects, while bulkier 4-fluorobenzylsulfanyl groups () could enhance steric interactions with microbial enzymes . Sulfonyl vs.
• Phenyl Ring Substituents: 4-Ethoxy vs. 4-Chlorobenzyl (): Chlorine’s electron-withdrawing nature may improve antibacterial activity by stabilizing charge-transfer interactions .

Conformational and Crystallographic Insights

• The dihedral angles between the pyrimidine ring and aryl substituents (e.g., 12.8° in ) influence molecular rigidity and target binding. The target compound’s 4-ethoxyphenyl group may adopt a similar planar conformation, optimizing π-π stacking with microbial DNA or enzymes .
• Intramolecular hydrogen bonds (e.g., N–H⋯N in ) stabilize active conformations. The absence of such bonds in the target compound suggests reliance on hydrophobic interactions .